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An In-depth Examination of the Environmental Fate and Persistence of a Common Plasticizer

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethylene glycol dibenzoate (DEGD), a widely utilized plasticizer, is subject to various

environmental transformation and transport processes upon its release into the ecosystem.

This technical guide provides a comprehensive analysis of the environmental fate and

persistence of DEGD, focusing on its biodegradation, hydrolysis, atmospheric

photodegradation, and bioaccumulation potential. Through a synthesis of available scientific

data, this document outlines the key degradation pathways, summarizes quantitative data in

structured tables for comparative analysis, and provides detailed experimental methodologies

for the pivotal studies cited. Furthermore, this guide employs visualizations to elucidate

complex experimental workflows and degradation pathways, offering a clear and in-depth

understanding of the environmental behavior of diethylene glycol dibenzoate.

Introduction
Diethylene glycol dibenzoate (CAS No. 120-55-8) is a high-molecular-weight ortho-phthalate

alternative plasticizer used in a diverse range of applications, including adhesives, sealants,

coatings, and polyvinyl chloride (PVC) formulations. Its primary function is to enhance the

flexibility and durability of polymeric materials.[1] The widespread use of DEGD necessitates a

thorough understanding of its behavior and longevity in the environment to accurately assess
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its potential ecological impact. This whitepaper consolidates current knowledge on the key

processes governing the environmental fate of DEGD.

Physicochemical Properties
A substance's environmental fate is significantly influenced by its inherent physicochemical

properties. Key properties of diethylene glycol dibenzoate are summarized in the table below.

Property Value Reference

Molecular Formula C₁₈H₁₈O₅ [1]

Molecular Weight 314.33 g/mol [1]

Appearance
Colorless to pale yellow

viscous liquid
[2]

Water Solubility Miscible (low solubility) [2]

Vapor Pressure
0.09 mm Hg at 25 °C

(estimated)
[3]

Log Kow (octanol-water

partition coefficient)
3.04 (estimated) [3]

Environmental Fate and Persistence
The environmental persistence of diethylene glycol dibenzoate is determined by its

susceptibility to various degradation mechanisms, including biodegradation, hydrolysis, and

photodegradation, as well as its potential to bioaccumulate in organisms.

Biodegradation
Biodegradation is a critical process for the removal of organic chemicals from the environment.

Studies have shown that diethylene glycol dibenzoate is susceptible to microbial degradation

under both aerobic and anaerobic conditions.

Under aerobic conditions, DEGD is considered to be readily biodegradable. A study following

the OECD Guideline 301B (CO₂ Evolution Test) demonstrated 93% degradation of DEGD over

29 days.[4] Another study, an inherent biodegradability test (Zahn-Wellens/EMPA Test, OECD
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Guideline 302B), showed 71% degradation based on Dissolved Organic Carbon (DOC)

removal after 35 days.[5]

The initial step in the biodegradation of DEGD is the hydrolysis of one of the ester bonds,

yielding benzoic acid and diethylene glycol monobenzoate (DEGM). The subsequent

biodegradation of DEGM is slower due to the presence of a stable ether linkage, which can

lead to its temporary accumulation in the environment.[6]

Table 1: Summary of Aerobic Biodegradation Studies of Diethylene Glycol Dibenzoate

Test
Guideline

Inoculum
Source

Test
Duration

Degradatio
n

Conclusion Reference

OECD 301B

(CO₂

Evolution

Test)

Activated

Sludge
29 days 93%

Readily

biodegradabl

e

[4]

OECD 302B

(Zahn-

Wellens/EMP

A Test)

Activated

Sludge (pre-

adapted)

35 days
71% (DOC

removal)

Inherently

biodegradabl

e

[5]

Closed Bottle

Test
Not specified 5 days 32% of COD

Not readily

biodegradabl

e in this

screening

test

[3]

Diethylene glycol dibenzoate is also subject to degradation under anaerobic conditions. In a

biogas production test, DEGD was considered ultimately biodegradable, with a 70% level of

biodegradation achieved by day 60, based on the measurement of biogas and dissolved

inorganic carbon.[3]

Table 2: Summary of Anaerobic Biodegradation Study of Diethylene Glycol Dibenzoate
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Test Type
Inoculum
Source

Test
Duration

Degradatio
n

Conclusion Reference

Biogas

Production

Test

Not specified 60 days 70%

Ultimately

biodegradabl

e

[3]

Studies utilizing the bacterium Rhodococcus rhodochrous have elucidated the initial steps of

DEGD biodegradation. The process begins with the enzymatic hydrolysis of an ester linkage to

produce benzoic acid and diethylene glycol monobenzoate. The persistence of the

monobenzoate is attributed to the ether bond, which hinders further rapid degradation.

Initial steps in the microbial degradation of Diethylene Glycol Dibenzoate.

Hydrolysis
Hydrolysis is an abiotic degradation process that can contribute to the breakdown of chemicals

in aquatic environments. The rate of hydrolysis is pH-dependent. For diethylene glycol
dibenzoate, the estimated base-catalyzed hydrolysis half-life is 49 days at a pH of 8 and

extends to 1.3 years at a neutral pH of 7.[3]

Table 3: Estimated Hydrolysis Half-life of Diethylene Glycol Dibenzoate

pH Half-life Reference

7 1.3 years [3]

8 49 days [3]

Photodegradation
In the atmosphere, chemical compounds can be degraded by reacting with photochemically

produced hydroxyl radicals. Based on an estimated vapor pressure of 0.09 mm Hg at 25 °C,

diethylene glycol dibenzoate is expected to exist predominantly in the vapor phase in the

atmosphere.[3] The atmospheric half-life of vapor-phase DEGD is estimated to be

approximately 20 hours, indicating that it is relatively non-persistent in the air.[3][7]
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Bioaccumulation
Bioaccumulation refers to the process by which a chemical substance is absorbed by an

organism from its surrounding environment through all routes of exposure. The potential for

bioaccumulation is often estimated using the bioconcentration factor (BCF), which is the ratio of

the chemical concentration in an organism to the concentration in the surrounding water at

steady state.

For diethylene glycol dibenzoate, an estimated BCF value of 120 has been calculated.[3]

According to standard classification schemes, a BCF value in this range suggests a high

potential for bioconcentration in aquatic organisms.

Experimental Protocols
To ensure the reliability and comparability of environmental fate data, standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are employed.

Aerobic Biodegradation (OECD 301B)
The ready biodegradability of diethylene glycol dibenzoate was assessed using the CO₂

Evolution Test (OECD Guideline 301B).

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

and incubated under aerobic conditions in the dark or in diffuse light. The amount of carbon

dioxide evolved from the biodegradation of the test substance is measured and is expressed

as a percentage of the theoretical amount of CO₂ (ThCO₂) that could be produced from all

the carbon in the test substance.

Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used.

Test Substance Concentration: A concentration of the test substance equivalent to 10 to 20

mg of total organic carbon (TOC) per liter is recommended.

Duration: The test is typically run for 28 days.

Analysis: The evolved CO₂ is trapped in a suitable absorbent (e.g., barium hydroxide or

sodium hydroxide solution) and is quantified by titration, or it can be measured directly using
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an infrared CO₂ analyzer.

Pass Level: A substance is considered readily biodegradable if it reaches 60% of its

theoretical CO₂ evolution within a 10-day window during the 28-day test period.

Workflow for the OECD 301B Biodegradability Test.

Hydrolysis as a Function of pH (OECD 111)
The rate of hydrolysis of diethylene glycol dibenzoate can be determined following the OECD

Guideline 111.

Principle: The test substance is dissolved in sterile aqueous buffer solutions of different pH

values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The

concentration of the test substance is determined at various time intervals to calculate the

rate of hydrolysis.

Test Substance Concentration: The concentration should not exceed 0.01 M or half the

saturation concentration.

Temperature: A preliminary test is often conducted at an elevated temperature (e.g., 50 °C)

to estimate the rate of hydrolysis. Definitive tests are then performed at environmentally

relevant temperatures.

Duration: The test is continued until at least 90% of the substance has hydrolyzed or for a

maximum of 30 days.

Analysis: The concentration of the test substance and its hydrolysis products are typically

analyzed using a suitable chromatographic method such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).

Bioaccumulation in Fish (OECD 305)
The bioconcentration potential of diethylene glycol dibenzoate in fish can be assessed using

the OECD Guideline 305.

Principle: Fish are exposed to the test substance at a constant concentration in water under

flow-through conditions for a specific period (uptake phase), followed by a period in clean
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water to measure the elimination of the substance (depuration phase).

Test Organism: A species for which there is good background knowledge on its physiology

and husbandry, such as the Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus

mykiss), is used.

Exposure: The test consists of an uptake phase (typically 28 days) and a depuration phase.

Analysis: The concentration of the test substance in the fish tissue and in the water is

measured at regular intervals during both phases.

Endpoint: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of

the test substance in the fish to its concentration in the water at steady state.

Conclusion
Diethylene glycol dibenzoate demonstrates a multifaceted environmental fate profile. It is

readily biodegradable under aerobic conditions and ultimately biodegradable under anaerobic

conditions, with the primary degradation pathway initiated by ester hydrolysis. The resulting

metabolite, diethylene glycol monobenzoate, exhibits greater persistence due to its ether

linkage. The abiotic degradation of DEGD is primarily driven by atmospheric photodegradation,

with a relatively short half-life in the air. Hydrolysis is a slower process, particularly at neutral

pH. The estimated bioconcentration factor suggests a potential for bioaccumulation in aquatic

organisms, which warrants further investigation through experimental studies. This

comprehensive understanding of the environmental fate and persistence of diethylene glycol
dibenzoate is crucial for conducting robust environmental risk assessments and for informing

the development of more sustainable alternatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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